Sesterstatin 3
Overview
Description
Sesterstatin 3 is a scalarane sesterterpenoid isolated from the marine sponge Hyrtios erectus and has been shown to exhibit antineoplastic activity. It has a role as a metabolite and an antineoplastic agent. It is a gamma-lactone, an organic heteropentacyclic compound, a primary alcohol, a scalarane sesterterpenoid, a secondary alcohol and a terpene lactone.
Scientific Research Applications
Antimycobacterial and Antineoplastic Properties
Sesterstatin 3, a scalarane-type pentacyclic sesterterpene, has shown promising results in the field of antimycobacterial and antineoplastic research. Studies have revealed its efficacy in inhibiting Mycobacterium tuberculosis, the causative agent of tuberculosis. For instance, a study conducted by Youssef, Shaala, and Emara (2005) found that a related compound, sesterstatin 7, isolated from the Red Sea sponge Hyrtios erecta, demonstrated a 63% inhibition rate of Mycobacterium tuberculosis at a specific concentration (Youssef, Shaala, & Emara, 2005).
Additionally, sesterstatin 3 and related compounds have shown significant cancer cell growth inhibition properties. A study by Pettit et al. (1998) highlighted the isolation of sesterstatins from Hyrtios erecta, which were found to be active against various cancer cell lines, including lymphocytic leukemia (Pettit et al., 1998).
Cytotoxic Properties
Further research has delved into the cytotoxic properties of sesterstatins. Elhady et al. (2016) isolated sesterstatin 3 from the Red Sea sponge Hyrtios erecta and tested its effects on various carcinoma cells, including hepatocellular carcinoma (HepG2), colorectal carcinoma (HCT-116), and breast adenocarcinoma cells (MCF-7). The study provided evidence of the growth inhibitory activity of sesterstatin 3 against these cancer cells (Elhady et al., 2016).
properties
Product Name |
Sesterstatin 3 |
|---|---|
Molecular Formula |
C25H38O4 |
Molecular Weight |
402.6 g/mol |
IUPAC Name |
(5aS,5bR,7aR,8R,11aR,11bR,13R,13aS)-13-hydroxy-8-(hydroxymethyl)-5b,8,11a,13a-tetramethyl-4,5,5a,6,7,7a,9,10,11,11b,12,13-dodecahydro-3H-phenanthro[1,2-g][2]benzofuran-1-one |
InChI |
InChI=1S/C25H38O4/c1-22(14-26)9-5-10-23(2)16(22)8-11-24(3)17-7-6-15-13-29-21(28)20(15)25(17,4)19(27)12-18(23)24/h16-19,26-27H,5-14H2,1-4H3/t16-,17-,18+,19+,22-,23-,24-,25+/m0/s1 |
InChI Key |
BHUWRPVVYSATJU-PWBGEZQRSA-N |
Isomeric SMILES |
C[C@]1(CCC[C@]2([C@H]1CC[C@@]3([C@@H]2C[C@H]([C@]4([C@H]3CCC5=C4C(=O)OC5)C)O)C)C)CO |
Canonical SMILES |
CC1(CCCC2(C1CCC3(C2CC(C4(C3CCC5=C4C(=O)OC5)C)O)C)C)CO |
synonyms |
sesterstatin 3 sesterstatin-3 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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